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Compound of Interest

Compound Name: Nortadalafil

Cat. No.: B3427931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

Nortadalafil, a known analog and metabolite of Tadalafil. The document details its molecular

weight and melting point, outlines the experimental protocols for the determination of these

properties, and visualizes the compound's mechanism of action and a general experimental

workflow for its identification.

Core Physicochemical Data of Nortadalafil
Nortadalafil, also known as Demethyltadalafil, is a potent phosphodiesterase type 5 (PDE5)

inhibitor.[1][2][3][4][5] Its fundamental physical and chemical characteristics are crucial for its

identification, synthesis, and quality control in a research and development setting.

Property Value Source(s)

Molecular Formula C₂₁H₁₇N₃O₄ [6][7]

Molecular Weight 375.38 g/mol [1][2][3][4][6][7][8]

Melting Point 285 - 290 °C [6]

Appearance
White to pale yellow solid

powder
[6][7]

CAS Number 171596-36-4 [1][2][3][6][7]
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Experimental Protocols
Accurate determination of physicochemical properties such as the melting point is fundamental

for the characterization and purity assessment of pharmaceutical compounds.

Determination of Melting Point via Capillary Method
The melting point of Nortadalafil is determined using the capillary method, a standard

procedure in pharmaceutical analysis for crystalline solids.[9][10]

Apparatus:

Capillary melting point apparatus (e.g., Mel-Temp or similar digital device)[11][12]

Glass capillary tubes (sealed at one end)[13][14]

Mortar and pestle or spatula for sample grinding[11]

Procedure:

Sample Preparation: The Nortadalafil sample must be thoroughly dried to remove any

residual solvent, which could depress the melting point.[10][13][14] The crystalline solid is

then finely ground into a powder to ensure uniform packing in the capillary tube.[11]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample.[11][12] The tube is then inverted and tapped gently on a hard surface, or dropped

through a long glass tube, to pack the sample into the sealed end.[12][14] This process is

repeated until a packed column of 2-3 mm in height is achieved.[12][13]

Measurement:

The loaded capillary tube is inserted into the heating block of the melting point apparatus.

[11][14]

For an unknown compound, a preliminary rapid heating (e.g., 10-20 °C per minute) is

performed to determine an approximate melting range.[11][15]
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A second, fresh sample is then heated rapidly to about 20 °C below the approximate

melting point.[11]

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium

between the sample, heating block, and thermometer.[12][13]

Data Recording: Two temperatures are recorded to define the melting range:

T₁ (Onset of Melting): The temperature at which the first drop of liquid is observed.[11]

T₂ (Completion of Melting): The temperature at which the last solid crystal disappears, and

the sample is completely liquid.[11]

The melting point is reported as the range from T₁ to T₂.[13] For a pure compound, this

range is typically narrow (0.5-1.0 °C).

Visualizations: Signaling Pathways and
Experimental Workflows
Mechanism of Action: The NO/cGMP Signaling Pathway
Nortadalafil, like its parent compound Tadalafil, is a selective inhibitor of phosphodiesterase

type 5 (PDE5).[1][4][16] Its therapeutic effects are mediated through the nitric oxide (NO)/cyclic

guanosine monophosphate (cGMP) pathway.[1] In response to sexual stimulation, nitric oxide

is released, which activates guanylate cyclase to produce cGMP.[17] cGMP induces smooth

muscle relaxation and vasodilation.[1] PDE5 is the enzyme that degrades cGMP.[1] By

inhibiting PDE5, Nortadalafil prevents the breakdown of cGMP, leading to its accumulation and

enhanced vasodilation.[4][17]
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Caption: Mechanism of Action of Nortadalafil as a PDE5 Inhibitor.

Experimental Workflow for Identification of Nortadalafil
The identification and structural elucidation of Nortadalafil, particularly when found as an

undeclared ingredient in dietary supplements, follows a multi-step analytical workflow. This

process begins with sample preparation and screening, followed by separation and definitive

structural analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3427931?utm_src=pdf-body
https://www.benchchem.com/product/b3427931?utm_src=pdf-body
https://www.benchchem.com/product/b3427931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Workflow for Nortadalafil Identification
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Caption: General Experimental Workflow for Nortadalafil Identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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